Cas no 133032-36-7 (3-(4-Butylphenyl)-2-mercaptoquinazolin-4(3H)-one)

3-(4-Butylphenyl)-2-mercaptoquinazolin-4(3H)-one structure
133032-36-7 structure
Product Name:3-(4-Butylphenyl)-2-mercaptoquinazolin-4(3H)-one
CAS No:133032-36-7
MF:C18H18N2OS
MW:310.413322925568
CID:231296
PubChem ID:2345424
Update Time:2025-04-19

3-(4-Butylphenyl)-2-mercaptoquinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

    • 3-(4-Butylphenyl)-2-mercaptoquinazolin-4(3H)-one
    • 3-(4-BUTYL-PHENYL)-2-MERCAPTO-3H-QUINAZOLIN-4-ONE
    • 3-(4-butylphenyl)-2-sulfanylidene-1H-quinazolin-4-one
    • 4(1H)-Quinazolinone,3-(4-butylphenyl)-2,3-dihydro-2-thioxo-
    • 3-(p-Butylphenyl)-4-oxo-2-thioxo-1,2,3,4-tetrahydrochinazolin
    • AC1M6B5V
    • AC1Q2VEQ
    • ACMC-1C8G5
    • CTK4B8299
    • STK415166
    • 2,3-O-ISOPROPYLIDENE-BETA-D-RIBOFURANOSYLAMINEP-TOLUENESULFONATESALT
    • 3-(4-Butylphenyl)-2-sulfanylidene-2,3-dihydroquinazolin-4(1H)-one
    • Z56827588
    • 133032-36-7
    • EN300-03141
    • DTXSID40368196
    • AKOS000115789
    • 3-(4-butylphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one
    • Inchi: 1S/C18H18N2OS/c1-2-3-6-13-9-11-14(12-10-13)20-17(21)15-7-4-5-8-16(15)19-18(20)22/h4-5,7-12H,2-3,6H2,1H3,(H,19,22)
    • InChI Key: RZSFOZHOBTVXQA-UHFFFAOYSA-N
    • SMILES: S=C1NC2C=CC=CC=2C(N1C1C=CC(=CC=1)CCCC)=O

Computed Properties

  • Exact Mass: 310.11414
  • Monoisotopic Mass: 310.113984
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 417
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.4
  • XLogP3: 4.7

Experimental Properties

  • Density: 1.26
  • Boiling Point: 471.1°Cat760mmHg
  • Flash Point: 238.7°C
  • Refractive Index: 1.673
  • PSA: 32.34
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